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Compound of Interest |

Compound Name: Adiponitrile
CAS No.: 68411-90-5
Cat. No.: B7769403
Get Quote
. J

Adiponitrile is a colorless to light-yellow, viscous liquid primarily used as a precursor in the
production of nylon 66.[1][2] It is a toxic and hazardous substance that requires strict safety
protocols to minimize risks to laboratory personnel. Exposure can occur through inhalation, skin
contact, or ingestion, with potential for serious health effects, including irritation to the skin and
eyes, and possible damage to the nervous and circulatory systems.[3][4] Upon decomposition,
especially during a fire, it can release highly toxic hydrogen cyanide gas.[3][5] Adherence to the
following operational and safety guidelines is essential for the protection of all researchers,
scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. All
personnel handling Adiponitrile must use the specific equipment outlined below. The OSHA
Personal Protective Equipment Standard (29 CFR 1910.132) mandates that employers
determine the appropriate PPE for each hazard and train employees on its proper use.[5]

Summary of Required Personal Protective Equipment for Adiponitrile
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Protection Type

Minimum Requirement

Recommended Materials &
Specifications

Respiratory

Required when handling open
containers or in case of

vapor/aerosol generation.

Use a suitable respirator in
areas with high concentrations
or inadequate ventilation.[4]
For concentrations >2 ppm, a
supplied-air respirator is
recommended. For
concentrations >150 ppm, a
Self-Contained Breathing
Apparatus (SCBA) is

necessary.[5]

Hand

Impervious chemical-resistant
gloves must be worn at all

times.

Recommended Glove
Materials: Butyl Rubber, Silver
Shield®/4H®, Barrier®.[5]
Check gloves for integrity
before each use and wash
hands thoroughly after

removal.[4]

Eye/Face

Required for all handling

procedures.

Chemical splash goggles are
essential.[6] In situations with
a high risk of splashing or
exothermic reaction, a face
shield should be worn over

safety glasses.[7]

Body/Skin

A fully-buttoned, chemical-

resistant lab coat or coveralls.

Recommended Clothing
Materials: Tychem® F, BR,
Responder®, TK; Zytron® 400
and 500; ONESUIt®TEC;
Trellchem® HPS and VPS.[5]
A fully protective impervious
suit may be required for large-
scale operations or emergency
response.[4] Closed-toe shoes

are mandatory.[7]
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Step-by-Step Handling Procedures

Safe handling of Adiponitrile involves careful preparation, execution, and post-handling
cleanup.

Experimental Protocol: Standard Laboratory Handling
o Preparation and Pre-Handling Checks:

o Ensure a properly operating chemical fume hood with an average face velocity of at least
100 feet per minute is available and in use.[4]

o Verify that an eye wash station and safety shower are accessible and unobstructed.[3]

o Inspect all required PPE for defects, wear, and proper fit before entering the handling
area.

o Clearly label all containers with the chemical name and associated hazards.[8]

¢ During Handling:

[¢]

Conduct all work involving Adiponitrile within a designated chemical fume hood to
prevent vapor inhalation.

[¢]

Avoid the generation of vapors or aerosols.

[¢]

When using Adiponitrile, do not eat, drink, or smoke in the laboratory.[9]

o

Use compatible materials for handling and storage, such as glass or stainless steel.[3]
Avoid contact with strong oxidants, strong acids, and strong bases.[5][10]

e Post-Handling Procedures:
o Tightly close all containers immediately after use.

o Decontaminate all surfaces and equipment that may have come into contact with
Adiponitrile.
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o Remove PPE carefully to avoid contaminating skin. Contaminated clothing should be
removed immediately and laundered before reuse.[3][4]

o Wash hands and any exposed skin thoroughly with soap and water after completing work.
Emergency and Spill Response Plan
In the event of a spill or accidental exposure, immediate and correct action is critical.
First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Take off all contaminated clothing at once. Rinse the affected skin area
thoroughly with water and soap.[4][9] Seek immediate medical advice.[4]

o Eye Contact: Rinse the eyes cautiously with plenty of water for several minutes, removing
contact lenses if present and easy to do.[3] Continue rinsing and consult a doctor.[4]

 Ingestion: Rinse the mouth with water.[9] Do not induce vomiting. Give up to two glasses of
water to drink and seek immediate medical attention.[9]

Spill Cleanup Protocol:

« Evacuate all non-essential personnel from the immediate spill area.

o Wear the appropriate level of PPE, including respiratory protection (SCBA for large spills).
» Eliminate all sources of ignition in the vicinity.[1]

» Contain the spill using an inert, absorbent material such as dry sand or earth.[3]

o Carefully collect the absorbed material using non-sparking tools and place it into a
designated, labeled chemical waste container.[3][9]

+ Clean the affected area thoroughly and ensure proper ventilation.
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* Prevent the spill from entering drains or waterways.[6]

Immediate Actions

Adiponitrile Spill Occurs

Evacuate Area

Step 2
Y

Alert Personnel & Safety Officer

Step 3

y

Don Full PPE
(Incl. Respirator)

Step 4

Containment & Cleanup

Eliminate Ignition Sources

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Step 7

Final Steps
\4

Decontaminate Spill Area

Step 8

Dispose of Waste via

Hazardous Waste Program

Step 9

Report Incident
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Caption: Workflow for a safe and effective response to an Adiponitrile spill.

Storage and Disposal Plan

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

Store Adiponitrile in a cool, dry, and well-ventilated area, away from direct sunlight.[3][4]
The storage area should be secure and accessible only to authorized personnel.
Keep containers tightly closed to prevent leaks or contamination.[4]

Store separately from incompatible materials such as strong oxidants, strong acids, strong
bases, and certain metals like copper and brass.[3][10]

Disposal:

All Adiponitrile waste, including contaminated materials and empty containers, is
considered hazardous waste.[8]

Dispose of all waste in accordance with local, state, and federal regulations.[3]

Collect waste in designated, properly labeled, and sealed containers.[8] Do not mix with
other waste streams unless explicitly permitted.

Do not dispose of Adiponitrile down the drain or in regular trash.[6][8]

Empty containers may retain product residue and should be handled as if they were full.[6]
Consult your institution's environmental health and safety department for specific disposal
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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